Cas no 17159-28-3 (4(5H)-Oxazolone,2-(dimethylamino)-5-(4-methoxyphenyl)-)

4(5H)-Oxazolone,2-(dimethylamino)-5-(4-methoxyphenyl)- structure
17159-28-3 structure
Product Name:4(5H)-Oxazolone,2-(dimethylamino)-5-(4-methoxyphenyl)-
CAS No:17159-28-3
MF:C12H14N2O3
MW:234.251163005829
CID:145035
PubChem ID:204979
Update Time:2025-04-19

4(5H)-Oxazolone,2-(dimethylamino)-5-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 4(5H)-Oxazolone,2-(dimethylamino)-5-(4-methoxyphenyl)-
    • 2-(dimethylamino)-5-(4-methoxyphenyl)-1,3-oxazol-4-one
    • 17159-28-3
    • 2-(Dimethylamino)-5-(4-methoxyphenyl)-1,3-oxazol-4(5H)-one
    • BRN 0795402
    • 2-(Dimethylamino)-5-(p-methoxyphenyl)-2-oxazolin-4-one
    • 2-Oxazolin-4-one, 2-(dimethylamino)-5-(p-methoxyphenyl)-
    • DTXSID50938006
    • Inchi: 1S/C12H14N2O3/c1-14(2)12-13-11(15)10(17-12)8-4-6-9(16-3)7-5-8/h4-7,10H,1-3H3
    • InChI Key: ANZINYHLQGFOPO-UHFFFAOYSA-N
    • SMILES: O1C(=NC(C1C1C=CC(=CC=1)OC)=O)N(C)C

Computed Properties

  • Exact Mass: 234.10052
  • Monoisotopic Mass: 234.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 51.1Ų

Experimental Properties

  • Density: 1.22
  • Boiling Point: 336.1°C at 760 mmHg
  • Flash Point: 157.1°C
  • Refractive Index: 1.568
  • PSA: 51.13
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